2-(Butanoylamino)benzamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24g/mol
• IUPAC Name: 2-(butanoylamino)benzamide
• InChI: InChI=1S/C11H14N2O2/c1-2-5-10(14)13-9-7-4-3-6-8(9)11(12)15/h3-4,6-7H,2,5H2,1H3,(H2,12,15)(H,13,14)
• InChI Key: QJFWQGGTNDNSPI-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=CC=C1C(=O)N

Description

2-(Butanoylamino)benzamide is a benzamide derivative characterized by a butanoyl (C₃H₇CO-) group attached to the amino moiety at the 2-position of the benzamide scaffold.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Benzamide Derivatives

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Melting Point (°C)	Applications/Activities	References
2-(Butanoylamino)benzamide	C₁₁H₁₄N₂O₂	206.24 (calc.)	2-butanoylamino	Not reported	Research compound
Procainamide	C₁₃H₂₁N₃O	235.33	4-amino, diethylaminoethyl	Not reported	Antiarrhythmic drug
Rip-B	C₁₇H₁₉NO₃	285.34	3,4-dimethoxyphenethyl	90	Synthetic intermediate
2-(Aminomethyl)benzamide hydrochloride	C₈H₁₁ClN₂O	186.64	2-aminomethyl (HCl salt)	Not reported	Pharmaceutical intermediate
Amisulpride	C₁₇H₂₇N₃O₄S	369.48	4-amino-5-ethylsulfonyl-methoxy	Not reported	Neuroleptic agent

Research Findings

• Synthetic Yields and Substituent Effects : Bulky substituents (e.g., hydroxyl in Rip-D) reduce reaction yields compared to smaller groups (e.g., methoxy in Rip-B) .
• Differentiation Challenges: Benzamide derivatives with minor structural variations (e.g., amisulpride vs.
• Market Trends: Procainamide’s sustained consumption underscores the commercial viability of benzamides with well-defined therapeutic roles, a niche yet to be established for 2-(Butanoylamino)benzamide .